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Compound of Interest

Compound Name: Dimethyl citraconate

Cat. No.: B031568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dimethyl citraconate, a molecule

of growing interest in both chemical synthesis and biomedical research. This document details

its fundamental properties, outlines key experimental methodologies, and explores its biological

significance, particularly its role as an activator of the NRF2 signaling pathway.

Core Properties of Dimethyl Citraconate
Dimethyl citraconate, also known as dimethyl methylmaleate, is the dimethyl ester of

citraconic acid. Its fundamental chemical and physical properties are summarized below.

Chemical Identification

Identifier Value

CAS Number 617-54-9[1][2][3]

Molecular Formula C₇H₁₀O₄[1][3]

IUPAC Name dimethyl (Z)-2-methylbut-2-enedioate[1]

Synonyms
Dimethyl methylmaleate, Citraconic acid

dimethyl ester[1]
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Property Value

Molecular Weight 158.15 g/mol [1][3]

Appearance Colorless to pale yellow liquid[2]

Boiling Point 210-211 °C[2][4]

Density Approximately 1.11 g/cm³

Flash Point 91.11 °C (196.00 °F)[2]

Solubility Very soluble in ethanol, ether, and acetone[4]

Molecular Structure
The structure of dimethyl citraconate features a carbon-carbon double bond with a Z (cis)

configuration of the two carboxyl groups.

2D chemical structure of dimethyl citraconate.

Experimental Protocols
Synthesis of Dimethyl Citraconate
A general method for the synthesis of dialkyl esters of dicarboxylic acids involves the Fischer

esterification of the corresponding acid. While a specific, detailed protocol for dimethyl
citraconate is not readily available in the provided search results, a representative procedure

can be adapted from the synthesis of similar compounds, such as dimethyl muconate. The key

step is the acid-catalyzed esterification of citraconic acid with methanol.

Materials:

Citraconic acid

Methanol (MeOH), anhydrous

Sulfuric acid (H₂SO₄), concentrated

Sodium bicarbonate (NaHCO₃), saturated solution
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Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ethyl acetate (EtOAc)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, suspend citraconic acid in an excess of anhydrous methanol.

Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

Reflux: Heat the mixture to reflux and maintain for several hours (e.g., 18 hours), monitoring

the reaction progress by thin-layer chromatography (TLC).

Work-up: After cooling to room temperature, concentrate the mixture under reduced pressure

to remove the excess methanol.

Extraction: Dissolve the residue in ethyl acetate and transfer to a separatory funnel. Wash

the organic layer sequentially with saturated sodium bicarbonate solution (to neutralize the

acid catalyst), water, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude

dimethyl citraconate.

Purification: The crude product can be further purified by vacuum distillation.

Quantification by Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS)
A sensitive method for the quantification of dimethyl citraconate in biological samples can be

adapted from established protocols for its isomers.

Sample Preparation:
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Extraction: For plasma or whole blood samples, perform a protein precipitation and

extraction step using a cold organic solvent mixture, such as acetonitrile/methanol.

Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at a

controlled temperature (e.g., 40°C).

Reconstitution: Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS

analysis.

LC-MS/MS Parameters:

Chromatography: Use a suitable reversed-phase HPLC column for separation. A gradient

elution with mobile phases such as water and methanol, both with a small percentage of

formic acid, is typically employed.

Mass Spectrometry: Operate the mass spectrometer in multiple reaction monitoring (MRM)

mode for high selectivity and sensitivity. Specific precursor-to-product ion transitions for

dimethyl citraconate would need to be determined.

Investigation of NRF2 Activation in Cell Culture
The biological activity of dimethyl citraconate as an NRF2 activator can be assessed in

various cell types, such as scleral fibroblasts or macrophages.

Cell Culture and Treatment:

Culture primary cells or cell lines in appropriate media and conditions.

For experiments, treat the cells with a specific concentration of dimethyl citraconate (e.g.,

150 µmol/L) or a vehicle control (e.g., PBS) for a defined period (e.g., 3 hours).

In some experimental setups, cells may be subsequently challenged with a stimulus, such as

hypoxia or lipopolysaccharide (LPS), for a further incubation period (e.g., 48 hours).

Analytical Methods:

Western Blot: Analyze the protein expression of NRF2 and its downstream targets (e.g.,

NQO1, HO-1) as well as other relevant proteins (e.g., COL1A1, MMP2).
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qRT-PCR: Measure the mRNA expression levels of NRF2-responsive genes.

Immunofluorescence Staining: Visualize the nuclear translocation of NRF2, a key step in its

activation, using microscopy.

Biological Activity and Signaling Pathway
Dimethyl citraconate has been identified as a potent activator of the Nuclear factor erythroid

2-related factor 2 (NRF2) signaling pathway.[5] NRF2 is a critical transcription factor that

regulates the expression of a wide array of antioxidant and cytoprotective genes, playing a

protective role against oxidative stress and inflammation.

The proposed mechanism of action involves the stabilization of NRF2 and its translocation to

the nucleus, leading to the transcription of target genes. This has been shown to have

therapeutic potential in conditions such as periodontitis and may play a role in scleral

remodeling.[6]
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Proposed signaling pathway of dimethyl citraconate-mediated NRF2 activation.

Safety and Handling
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Dimethyl citraconate should be handled with appropriate safety precautions in a laboratory

setting.

Personal Protective Equipment: Wear suitable protective clothing, gloves, and eye/face

protection.[7]

Handling: Avoid contact with skin, eyes, and clothing. Use in a well-ventilated area or with a

local exhaust system. Keep away from heat, sparks, and open flames.[7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

First Aid:

Inhalation: Move to fresh air.

Skin Contact: Wash off immediately with plenty of water.

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Seek medical

attention if symptoms occur.[8]

This guide provides a foundational understanding of dimethyl citraconate for research and

development purposes. For more detailed information, consulting the primary literature is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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